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Compound of Interest

Compound Name: CSLP37

Cat. No.: B11936516 Get Quote

This document provides immediate safety and logistical guidance for the proper handling and

disposal of CSLP37, a selective RIPK2 inhibitor used in laboratory research. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Chemical and Physical Properties
For easy reference, the key quantitative data for CSLP37 are summarized in the table below.

This information is essential for safe handling and storage.

Property Value Source

CAS Number 2244984-64-1 [1][2]

Molecular Formula C₂₅H₃₀FN₅O₃S N/A

Molecular Weight 499.60 g/mol [1]

IC₅₀ 16.3 nM for RIPK2 [1]

Pre-Disposal Safety Precautions
Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for CSLP37. While not readily available in public domains, the SDS can and should be
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requested from the supplier. Chemical suppliers like MedchemExpress indicate that an SDS is

available upon request.

Standard Laboratory Personal Protective Equipment (PPE) is mandatory when handling

CSLP37:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: If handling the powder form and there is a risk of inhalation, use a

respirator.

Work should always be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Step-by-Step Disposal Protocol
The proper disposal of CSLP37 is critical to prevent environmental contamination and ensure

personnel safety. The following step-by-step procedures are based on general best practices

for the disposal of potent, biologically active small molecules. Always follow your institution's

specific guidelines and all local, state, and federal regulations for hazardous waste disposal.

Waste Categorization and Segregation:

Solid Waste: This category includes unused or expired CSLP37 powder, contaminated

PPE (such as gloves and weighing papers), and any other lab materials that have come

into direct contact with the solid compound.

Liquid Waste: This includes any solutions containing CSLP37, such as stock solutions,

experimental media, and solvents used for cleaning contaminated glassware.

Solid Waste Disposal:

Collection: Carefully place all solid waste into a dedicated, clearly labeled hazardous

waste container. The container must be sealable and made of a material compatible with
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chemical waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the name of the

chemical (CSLP37), and any other information required by your institution's environmental

health and safety (EHS) office.

Storage: Store the sealed container in a designated, secure area for hazardous waste

pickup.

Liquid Waste Disposal:

Collection: Collect all liquid waste containing CSLP37 in a separate, dedicated, and clearly

labeled hazardous waste container. The container must be leak-proof.

Secondary Containment: Always store the liquid waste container within a secondary

containment unit to prevent spills.

Labeling: As with solid waste, the container must be clearly labeled as "Hazardous Waste"

and include the chemical name (CSLP37) and its concentration.

Storage: Store the sealed container in the designated hazardous waste storage area.

Decontamination of Glassware and Surfaces:

Rinsing: Glassware that has been in contact with CSLP37 should be rinsed with an

appropriate solvent (e.g., ethanol or acetone) to remove any residue.

Rinsate Collection: The initial rinsate is considered hazardous liquid waste and must be

collected in the designated liquid waste container.

Washing: After the initial rinse, glassware can be washed using standard laboratory

procedures.

Surface Cleaning: Any spills should be immediately cleaned up using appropriate

absorbent materials. The contaminated absorbent materials must be disposed of as solid

hazardous waste.

Experimental Workflow for Safe Disposal
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The following diagram illustrates the logical workflow for the proper disposal of CSLP37, from

handling to final waste pickup.

Preparation

Waste Generation

Waste Segregation & Collection

Final Disposal

Start: Handling CSLP37

Don PPE

Work in Fume Hood

Generate Solid Waste
(e.g., contaminated gloves, plasticware)

Generate Liquid Waste
(e.g., solutions, rinsate)

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Store in Designated
Hazardous Waste Area

EHS Waste Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of CSLP37.

This procedural guidance is intended to supplement, not replace, comprehensive training and

the specific protocols provided by your institution's environmental health and safety

department. Always prioritize safety and regulatory compliance when handling and disposing of

any laboratory chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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